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Compound of Interest

Cyclohexanone, 2-(1-
Compound Name:
methylethylidene)-

Cat. No.: B083054

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of various heterocyclic compounds using 2-isopropylidenecyclohexanone as a versatile starting
material. This a,B-unsaturated ketone serves as a valuable synthon for constructing fused
heterocyclic systems, which are prominent scaffolds in medicinal chemistry and drug
development.

Synthesis of Tetrahydro-4H-indazol-4-ones
(Pyrazole Derivatives)

The reaction of 2-isopropylidenecyclohexanone with hydrazine derivatives is a classical and
efficient method for the synthesis of 3,3-dimethyl-3,5,6,7-tetrahydro-2H-indazol-4-ones. This
reaction proceeds via a Michael addition of the hydrazine to the a,3-unsaturated ketone,
followed by an intramolecular cyclization and dehydration to form the fused pyrazole ring
system. These scaffolds are of significant interest as they are found in compounds evaluated
as inhibitors for enzymes like human neutrophil elastase.[1]

Logical Workflow for Synthesis and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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